Cas no 452944-15-9 (N-cyclohexyl-4-(furan-2-carbonyl)piperazine-1-carbothioamide)

• Product Name: N-cyclohexyl-4-(furan-2-carbonyl)piperazine-1-carbothioamide
• CAS No: 452944-15-9
• MF: C₁₆H₂₃N₃O₂S
• MW: 321.437722444534
• MDL: MFCD00245455
• CID: 4651865
• Update Time: 2025-05-19

N-cyclohexyl-4-(furan-2-carbonyl)piperazine-1-carbothioamide Chemical and Physical Properties

Names and Identifiers

• N-cyclohexyl-4-(furan-2-carbonyl)piperazine-1-carbothioamide

• MDL： MFCD00245455
• Inchi： 1S/C16H23N3O2S/c20-15(14-7-4-12-21-14)18-8-10-19(11-9-18)16(22)17-13-5-2-1-3-6-13/h4,7,12-13H,1-3,5-6,8-11H2,(H,17,22)
• InChI Key： YMNUQEYJCRZZMR-UHFFFAOYSA-N
• SMILES： N1(C(=S)NC2CCCCC2)CCN(C(C2=CC=CO2)=O)CC1

Additional information on N-cyclohexyl-4-(furan-2-carbonyl)piperazine-1-carbothioamide

Comprehensive Overview of N-cyclohexyl-4-(furan-2-carbonyl)piperazine-1-carbothioamide (CAS No. 452944-15-9)

The compound N-cyclohexyl-4-(furan-2-carbonyl)piperazine-1-carbothioamide (CAS No. 452944-15-9) is a structurally unique molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its molecular framework combines a piperazine core with a furan-2-carbonyl moiety and a cyclohexyl substituent, making it a versatile candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold, given its ability to interact with multiple biological targets.

In recent years, the demand for heterocyclic compounds like N-cyclohexyl-4-(furan-2-carbonyl)piperazine-1-carbothioamide has surged due to their relevance in drug discovery. The furan ring, a common motif in natural products, contributes to the compound's pharmacokinetic properties, while the thiocarbamide group enhances its binding affinity. This combination aligns with current trends in fragment-based drug design, a hot topic in medicinal chemistry.

From an industrial perspective, CAS No. 452944-15-9 is often explored for its synthetic utility. Its modular structure allows for easy derivatization, enabling the creation of libraries for high-throughput screening. This aligns with the growing interest in AI-driven drug discovery, where researchers leverage computational tools to predict the bioactivity of such compounds. Questions like "How does N-cyclohexyl-4-(furan-2-carbonyl)piperazine-1-carbothioamide interact with enzymes?" or "What are its ADME properties?" are frequently searched, reflecting its relevance in modern research.

The compound's solubility and stability under physiological conditions are also critical areas of investigation. Given the rise of green chemistry initiatives, scientists are keen on optimizing its synthesis to reduce waste and improve yield. This resonates with broader discussions on sustainable chemical production, a key concern for both academia and industry.

In summary, N-cyclohexyl-4-(furan-2-carbonyl)piperazine-1-carbothioamide (CAS No. 452944-15-9) represents a promising avenue for interdisciplinary research. Its structural features and potential applications make it a valuable subject for studies in drug development, material science, and beyond. As the scientific community continues to explore its properties, this compound is likely to remain a focal point in cutting-edge research.